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Compound of Interest

3-(1-Benzofuran-2-yl)-3-
Compound Name:
oxopropanenitrile

Cat. No.: B1294652

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological activities of 3-(1-Benzofuran-2-yl)-3-oxopropanenitrile. Due to the
limited availability of data for this specific molecule, this guide also includes information on
closely related benzofuran derivatives to provide a broader context for its potential applications
and mechanisms of action.

Chemical Identity and Properties

IUPAC Name: 3-(1-Benzofuran-2-yl)-3-oxopropanenitrile[1][2]
Synonyms:

e 2-Cyanoacetylbenzofuran

e [-Oxo0-2-benzofuranepropanenitrile

e 3-Oxo0-3-(benzofuran-2-yl)propanenitrile

e 2-(Cyanoacetyl)benzofuran

Chemical Structure:
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Synthesis Workflow
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Drying and Solvent Evaporation
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MTT Assay Workflow

(Seed Cancer Cells in 96-well PIates)

y

Treat Cells with Compound
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Incubate for 24-72 hours

Y

(Add MTT Reagent)
Y

Encubate for 2-4 hours)
Y

(Solubilize Formazan with DMSO)
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(Measure Absorbance)

y

( Calculate Cell Viability and ICso )
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Potential Apoptotic Pathway of Benzofuran Derivatives

Benzofuran Derivative

1 Intracellular ROS

Apaf-1 Activation

Caspase-9 Activation

Caspase-3 Activation

Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 3-(1-Benzofuran-2-yl)-3-
oxopropanenitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1294652#iupac-name-and-synonyms-for-3-1-
benzofuran-2-yl-3-oxopropanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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